Cas no 2172074-85-8 (N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide)

• Product Name: N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide
• CAS No: 2172074-85-8
• MF: C₁₃H₁₇F₃N₄O
• MW: 302.295492887497
• CID: 6281604
• PubChem ID: 165567133
• Update Time: 2025-06-11

N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide
• EN300-1616574
• 2172074-85-8
• N-[2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl]-2,2,2-trifluoroacetamide

• Inchi： 1S/C13H17F3N4O/c1-2-10-11(20-12(21)13(14,15)16)3-8(6-19-10)9-4-17-7-18-5-9/h4-5,7-8,10-11,19H,2-3,6H2,1H3,(H,20,21)
• InChI Key： USBOWLNUNAHTCO-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(C2=CN=CN=C2)CNC1CC)=O)(F)F

Computed Properties

• Exact Mass: 302.13544566g/mol
• Monoisotopic Mass: 302.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.9Ų

Additional information on N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide

Comprehensive Overview of N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2172074-85-8)

The compound N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2172074-85-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine ring and a trifluoroacetamide moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or central nervous system (CNS) modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide has surged due to their versatility in medicinal chemistry. The pyrimidine scaffold, a key component of this molecule, is widely recognized for its role in nucleobases and antiviral/anticancer agents. This has led to increased searches for "pyrimidine derivatives in drug design" and "trifluoroacetamide applications in pharmaceuticals," reflecting the scientific community's focus on innovative therapeutic approaches.

The synthesis of CAS No. 2172074-85-8 involves multi-step organic reactions, including piperidine functionalization and amide coupling. Its 2,2,2-trifluoroacetamide group enhances metabolic stability, a feature highly sought after in proteolysis-targeting chimeras (PROTACs) and other emerging drug modalities. Discussions around "improving drug half-life with fluorinated groups" and "piperidine-based bioactive molecules" frequently cite such structural attributes.

From a commercial perspective, N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide is primarily utilized by research institutions and pharmaceutical companies exploring small-molecule therapeutics. Its relevance to neurodegenerative disease research and oncology targets has been highlighted in recent patents, coinciding with rising public interest in "new Alzheimer's disease treatments" and "kinase inhibitors for cancer." Analytical techniques such as HPLC and NMR are critical for quality control during its production.

Environmental and safety profiles of CAS No. 2172074-85-8 adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its stability. The compound's lipophilicity and hydrogen-bonding capacity are frequently analyzed in computational chemistry studies, addressing popular queries like "predicting drug permeability with computational models."

Future directions for N-2-ethyl-5-(pyrimidin-5-yl)piperidin-3-yl-2,2,2-trifluoroacetamide may include structure-activity relationship (SAR) studies to optimize its biological efficacy. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular design positions it as a valuable building block. Searches for "next-generation piperidine drugs" and "fluorine in medicinal chemistry" underscore its enduring relevance in cutting-edge science.